1-Methyl-5-nitroindoline

• IUPAC Name: 1-methyl-5-nitro-2,3-dihydroindole
• InChI: InChI=1S/C9H10N2O2/c1-10-5-4-7-6-8(11(12)13)2-3-9(7)10/h2-3,6H,4-5H2,1H3
• InChI Key: VNTWOKSFYDNPED-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C9H10N2O2
• DSSTOX Substance ID: DTXSID40171980
• Molecular Weight: 178.19 g/mol
• CAS RN: 18711-25-6

Description

1-Methyl-5-nitroindoline is a compound with the molecular formula C9H10N2O2. It has a molecular weight of 178.19 g/mol. The IUPAC name for this compound is 1-methyl-5-nitro-2,3-dihydroindole.

Molecular Structure Analysis

The molecular structure of 1-Methyl-5-nitroindoline includes a total of 24 bonds; 14 non-H bonds, 8 multiple bonds, 1 rotatable bond, 2 double bonds, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 tertiary amine (aromatic), and 1 nitro group.

Physical And Chemical Properties Analysis

1-Methyl-5-nitroindoline has a molecular weight of 178.19 g/mol, an XLogP3-AA of 1.9, and a topological polar surface area of 49.1 Ų. It has no hydrogen bond donors, three hydrogen bond acceptors, and no rotatable bonds.

Scientific Research Applications

. . This makes MNI a suitable molecular probe for studying structural changes in liquid water.

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Mechanism of Action

Target of Action

The primary target of 1-Methyl-5-nitroindoline (MNI) is the structure of liquid water .

Mode of Action

MNI interacts with its target, liquid water, by detecting changes in the water’s structure as temperature varies . Its solvatochromic dependence against solvent dipolarity (SdP) and solvent polarizability (SP) allows it to determine whether structural changes occur in the liquid water when changing temperature .

Result of Action

The result of MNI’s action is the detection of a change in the structure of liquid water at varying temperatures . The relationship of the peak wavenumber of the first absorption band of this probe with temperature clearly shows a minimum at 43 °C that indicates a change of structure in the liquid water at ambient pressure .

Action Environment

Environmental factors, specifically temperature, significantly influence the action, efficacy, and stability of MNI . The molecule is able to detect structural changes in liquid water across a temperature range of 35–45 °C .

Synthesis routes and methods I

Procedure details

To a solution of 5-nitro-2,3-dihydro-1H-indole (1 g, 6.09 mmol) in acetone (12 ml) was added powdered potassium hydroxide (1.7 g, 30.45 mmol), followed by methyl iodide (1.2 g, 9.14 mmol) and stirred overnight at ambient temperature. The solvent was evaporated under vacuum to give a residue, to which water was added and the product extracted with ethyl acetate. Drying and concentration of the organic layer yielded 1-methyl-5-nitro-2,3-dihydro-1H-indole (1 g, 92%) as solid.

Synthesis routes and methods II

Procedure details

To 5-nitroindoline (1.0 g, 6.1 mmol) in acetone (12 ml), powdered potassium hydroxide (1.7 g, 30.5 mmol, 5 eq) was added followed by the addition of methyl iodide (1.2 g, 9.1 mmol, 1.5 eq) at 0° C. The reaction mixture was stirred at room temperature overnight. The solvent was evaporated and water was added and the compound was extracted with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate, filtered and concentrated to dryness to yield 1-methyl-5-nitro-2,3-dihydro-1H-indole (1.0 g, 92%). The crude compound was used in the next stage without purification.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

25 ml of anhydrous DMF is introduced into a 150 ml three-necked flask, under an inert atmosphere, followed by 0.84 g (21 mmole) of 60% NaH. The reaction mixture is cooled down using an ice bath before the dropwise addition of a solution of 3.28 g (20 mmole) of 5-nitroindoline in 5 ml of anhydrous DMF. Once this addition is complete, agitation is maintained for 1 hour at 23° C., before the dropwise introduction of a solution of 1.31 ml (21 mmole) of MeI in 5 ml of anhydrous DMF. Agitation is maintained for 15 hours at 23° C. The reaction is finally neutralized, at 0° C., with 20 ml of a saturated solution of NH4Cl. The reaction mixture is then diluted with 20 ml of water and 50 ml of AcOEt. After decantation, the organic phase is washed successively with 20 ml of water, 20 ml of brine, dried over magnesium sulphate, filtered and concentrated under vacuum. A dark yellow powder is obtained.